Cas no 10154-75-3 (3-(Benzenesulfonyl)propanenitrile)

3-(Benzenesulfonyl)propanenitrile structure
10154-75-3 structure
Product Name:3-(Benzenesulfonyl)propanenitrile
CAS No:10154-75-3
MF:C9H9NO2S
MW:195.238260984421
MDL:MFCD00047798
CID:86337
PubChem ID:82413
Update Time:2024-11-04

3-(Benzenesulfonyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Phenylsulfonylpropionitrile
    • 3-(Phenylsulphonyl)propionitrile
    • 3-(Benzenesulphonyl)propionitrile
    • 3-(benzenesulfonyl)propanenitrile
    • 1-cyano-2-phenylsulphonylethane
    • 3-benzenesulfonyl-propionitrile
    • 3-Benzolsulfonyl-propionitril
    • 3-Phenylsulfon-propionitril
    • 3-Phenylsulfon-propionsaeure-nitril
    • 3-phenylsulphonylpropionitrile
    • 3-(PHENYLSULFONYL)PROPIONITRILE
    • 3-(Phenylsulfonyl)propiononitril
    • 3-(Benzenesulfonyl)propionitrile
    • 3-(phenylsulfonyl)-Propanenitrile
    • 3-(Phenylsulfonyl)propiononitrile
    • 3-(phenylsulphonyl)propiononitrile
    • OTAVA-BB BB0112820086
    • FT-0636644
    • OVZPZPVSUAKTCM-UHFFFAOYSA-N
    • Propanenitrile, 3-(phenylsulfonyl)-
    • SCHEMBL6544699
    • BB 0219367
    • Z56871816
    • AI3-14259
    • CMLDBU00003882
    • MFCD00047798
    • HMS1408P13
    • NCGC00160910-02
    • W-110254
    • NSC 71443
    • IDI1_007858
    • 3-(phenylsulfonyl)propanenitrile
    • AKOS000272793
    • DTXSID90143990
    • CCG-102042
    • NSC71443
    • NS00023066
    • SR-05000001042-1
    • 3-phenylsulphonyl-propionitrile
    • NSC-71443
    • NCGC00160910-01
    • EINECS 233-424-1
    • NS-01920
    • Enamine_005271
    • CS-0270201
    • 10154-75-3
    • SR-05000001042
    • STK983977
    • G77642
    • BBL013325
    • 3-(Benzenesulfonyl)propanenitrile
    • MDL： MFCD00047798
    • Inchi： 1S/C9H9NO2S/c10-7-4-8-13(11,12)9-5-2-1-3-6-9/h1-3,5-6H,4,8H2
    • InChI Key： OVZPZPVSUAKTCM-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)(CCC#N)(=O)=O
    • BRN： 2051019

Computed Properties

  • Exact Mass: 195.03500
  • Monoisotopic Mass: 195.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8
  • Topological Polar Surface Area: 66.3A^2

Experimental Properties

  • Color/Form: White solid
  • Density: 1.238
  • Melting Point: 94-96°C
  • Boiling Point: 425.2°Cat760mmHg
  • Flash Point: 210.9°C
  • Refractive Index: 1.539
  • PSA: 66.31000
  • LogP: 2.45478
  • Solubility: No available.

3-(Benzenesulfonyl)propanenitrile Security Information

  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S26-S36
  • HazardClass：6.1
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R36/37/38

3-(Benzenesulfonyl)propanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(Benzenesulfonyl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L20196-5g
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 10154-75-3 99%
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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B535670-50mg
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A2B Chem LLC
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A2B Chem LLC
AA05963-5g
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 10154-75-3 98%
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 $104.00 2024-04-20
A2B Chem LLC
AA05963-25g
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abcr
AB181067-5 g
3-(Phenylsulfonyl)propionitrile, 99%; .
 10154-75-3 99%
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 €67.00 2023-07-20

3-(Benzenesulfonyl)propanenitrile Suppliers

Amadis Chemical Company Limited
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(CAS:10154-75-3)3-(Benzenesulfonyl)propanenitrile
Order Number:A897138
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:58
Price ($):269.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:10154-75-3)3-(Benzenesulfonyl)propanenitrile
A897138
Purity:99%
Quantity:25g
Price ($):269.0
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